![molecular formula C22H18N2 B6119989 4-(1-methyl-1H-pyrrol-3-yl)-2,6-diphenylpyridine](/img/structure/B6119989.png)
4-(1-methyl-1H-pyrrol-3-yl)-2,6-diphenylpyridine
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Overview
Description
4-(1-methyl-1H-pyrrol-3-yl)-2,6-diphenylpyridine, also known as DPPY, is a pyridine-based compound that has been synthesized and studied for its potential applications in scientific research. DPPY has shown promising results in various research areas, including cancer therapy, neuroscience, and drug discovery.
Mechanism of Action
The mechanism of action of 4-(1-methyl-1H-pyrrol-3-yl)-2,6-diphenylpyridine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth, neurotransmitter release, and neuroprotection. This compound has been shown to inhibit the activity of protein kinases, such as AKT and ERK, which are involved in cell proliferation and survival. This compound has also been shown to inhibit the release of neurotransmitters, such as dopamine and glutamate, by modulating the activity of ion channels and transporters. In addition, this compound has been shown to activate various signaling pathways, such as the Nrf2 pathway, which is involved in antioxidant defense and neuroprotection.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the research area and experimental conditions. In cancer cells, this compound has been shown to induce apoptosis, inhibit angiogenesis, and reduce cell proliferation. In neurons, this compound has been shown to modulate neurotransmitter release, enhance synaptic plasticity, and protect against oxidative stress and neurotoxicity. In animal models, this compound has been shown to have anti-inflammatory, analgesic, and anxiolytic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(1-methyl-1H-pyrrol-3-yl)-2,6-diphenylpyridine in lab experiments include its high potency, selectivity, and versatility. This compound can be easily synthesized and modified to improve its activity and selectivity. This compound can also be used as a scaffold for the design of new compounds with potential therapeutic applications. The limitations of using this compound in lab experiments include its low solubility, which can affect its bioavailability and pharmacokinetics. This compound can also be toxic at high doses, which can limit its use in vivo.
Future Directions
There are many future directions for the research and development of 4-(1-methyl-1H-pyrrol-3-yl)-2,6-diphenylpyridine and its derivatives. One direction is to optimize the synthesis method of this compound to improve its yield and purity. Another direction is to study the structure-activity relationship of this compound and its derivatives to identify the key pharmacophores and improve their selectivity and potency. Another direction is to study the pharmacokinetics and toxicity of this compound and its derivatives in vivo to evaluate their potential as therapeutic agents. Finally, another direction is to explore the potential applications of this compound and its derivatives in other research areas, such as infectious diseases, metabolic disorders, and cardiovascular diseases.
Conclusion:
In conclusion, this compound is a pyridine-based compound that has shown promising results in various research areas, including cancer therapy, neuroscience, and drug discovery. The synthesis method of this compound involves a multi-step process that requires the use of various reagents and catalysts. The mechanism of action of this compound is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth, neurotransmitter release, and neuroprotection. This compound has various biochemical and physiological effects, depending on the research area and experimental conditions. The advantages of using this compound in lab experiments include its high potency, selectivity, and versatility, while the limitations include its low solubility and toxicity at high doses. There are many future directions for the research and development of this compound and its derivatives, including optimization of the synthesis method, structure-activity relationship studies, pharmacokinetics and toxicity evaluations, and exploration of potential applications in other research areas.
Synthesis Methods
The synthesis of 4-(1-methyl-1H-pyrrol-3-yl)-2,6-diphenylpyridine involves a multi-step process that requires the use of various reagents and catalysts. The first step involves the reaction of 4-bromo-2,6-diphenylpyridine with sodium hydride in dimethylformamide to form the corresponding sodium salt. The second step involves the reaction of the sodium salt with 1-methyl-3-pyrrolecarboxaldehyde in the presence of palladium acetate and triphenylphosphine to form this compound. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.
Scientific Research Applications
4-(1-methyl-1H-pyrrol-3-yl)-2,6-diphenylpyridine has been studied for its potential applications in various research areas, including cancer therapy, neuroscience, and drug discovery. In cancer therapy, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, this compound has been studied for its potential as a neuroprotective agent and as a modulator of neurotransmitter release. In drug discovery, this compound has been used as a scaffold for the design of new compounds with potential therapeutic applications.
properties
IUPAC Name |
4-(1-methylpyrrol-3-yl)-2,6-diphenylpyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2/c1-24-13-12-19(16-24)20-14-21(17-8-4-2-5-9-17)23-22(15-20)18-10-6-3-7-11-18/h2-16H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSUSOWZBLXRRIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=C1)C2=CC(=NC(=C2)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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